5-Methyl-2-(methylsulfonamido)benzoic acid
Overview
Description
5-Methyl-2-(methylsulfonamido)benzoic acid, also known as MMSBA, is a chemical compound that has gained significant attention in the field of scientific research. It is a sulfonamide derivative that has been found to possess various biochemical and physiological properties.
Scientific Research Applications
Chemical Synthesis and Characterization
- Synthesis and Structural Analysis: 5-Methyl-2-(methylsulfonamido)benzoic acid, similar to other benzoic acid derivatives, plays a crucial role in various synthesis processes. For example, benzoic acid derivatives like methyl 5-chloro-2-{[(trifluoromethyl)sulfonyl]amino}benzoate, known as amidoflumet, demonstrate notable chemical orientations and intramolecular hydrogen bonding important in chemical synthesis and structural analysis (Kimura & Hourai, 2005).
Biological and Medicinal Applications
- Pharmacophoric Groups in Medicinal Chemistry: In medicinal chemistry, the structure-activity relationships of benzoic acid derivatives are extensively studied. For instance, benzoic acid derivatives are critical in understanding the pharmacophoric groups for hypoglycemic agents, providing insights into their biological interactions and potential therapeutic uses (Grell et al., 1998).
- Role in Plant Stress Tolerance: Research indicates that benzoic acid and its derivatives, including sulfonamides, play a significant role in inducing stress tolerance in plants. This suggests potential agricultural applications, particularly in enhancing crop resilience to environmental stresses (Senaratna et al., 2004).
Chemical Analysis and Applications
- Analytical Chemistry Applications: Derivatives of benzoic acid, similar to 5-Methyl-2-(methylsulfonamido)benzoic acid, are used as reagents in the spectrophotometric determination of metals like cobalt. Their selectivity and sensitivity in analytical procedures are notable for such applications (Wada et al., 1982).
Eco-Friendly Synthesis
- Green Chemistry: The development of eco-friendly methods for synthesizing sulfonamide and sulfonate carboxylic acid derivatives, including those related to 5-Methyl-2-(methylsulfonamido)benzoic acid, is an area of growing interest. These methods emphasize environmentally benign processes and have potential in various industrial and medicinal applications (Almarhoon et al., 2019).
Drug Development and Antibacterial Properties
- Antibacterial and Antifungal Activities: Certain sulfonamide derivatives of benzoic acid exhibit significant in vitro antibacterial and antifungal activities. This underscores their potential in developing new antimicrobial agents (Abbavaram & Reddyvari, 2013).
properties
IUPAC Name |
2-(methanesulfonamido)-5-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO4S/c1-6-3-4-8(10-15(2,13)14)7(5-6)9(11)12/h3-5,10H,1-2H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IAVAVGYTZPNJLD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NS(=O)(=O)C)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-2-(methylsulfonamido)benzoic acid | |
CAS RN |
1017051-55-6 |
Source
|
| Record name | 2-methanesulfonamido-5-methylbenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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